Cas no 2171592-56-4 (4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid)

• Product Name: 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid
• CAS No: 2171592-56-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6560905
• PubChem ID: 165865772
• Update Time: 2025-10-19

4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid
• EN300-1476484
• 2171592-56-4

• Inchi： 1S/C13H18N2O2/c1-8-2-3-10(14)7-11(8)9-4-5-15-12(6-9)13(16)17/h2-3,7,9,12,15H,4-6,14H2,1H3,(H,16,17)
• InChI Key： GJBJKGBCQUHBRT-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2C=C(C=CC=2C)N)CCN1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid

Introduction to 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid (CAS No. 2171592-56-4)

4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171592-56-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with an amino group at the 5-position of a methylphenyl ring, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid combines elements that are frequently explored in drug discovery programs. The piperidine ring is a well-known pharmacophore found in numerous FDA-approved drugs, contributing to its favorable pharmacokinetic properties and binding affinity to biological targets. The presence of an amino group at the 5-position of the phenyl ring introduces further opportunities for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing small molecules that modulate central nervous system (CNS) function. Piperidine derivatives, in particular, have been extensively studied for their potential as monoamine oxidase (MAO) inhibitors, dopamine reuptake inhibitors, and serotonin receptor modulators. The compound 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid represents a promising candidate in this context, as its structural features suggest interactions with key neurotransmitter systems.

One of the most compelling aspects of 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid is its versatility as a building block for drug discovery. The carboxylic acid moiety at the 2-position of the piperidine ring can be readily functionalized through various chemical transformations, such as esterification, amidation, or coupling reactions. These modifications allow researchers to fine-tune the physicochemical properties and biological activity of the compound, making it adaptable for targeting a wide range of therapeutic indications.

Recent advancements in computational chemistry and structure-based drug design have further enhanced the utility of 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid. High-throughput virtual screening (HTVS) and molecular docking studies have identified this compound as a potential hit against various protein targets implicated in neurological disorders. For instance, preliminary computational analyses suggest that it may interact with MAO-A and MAO-B enzymes, which are implicated in conditions such as depression and Parkinson's disease.

The synthesis of 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring through reductive amination or cyclocondensation reactions, followed by functionalization of the phenyl ring at the 5-position. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity in these transformations.

In addition to its pharmaceutical applications, 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid has shown promise in preclinical studies as a tool compound for understanding mechanisms of drug action. Its ability to modulate neurotransmitter levels makes it a valuable probe for investigating receptor binding affinities and signal transduction pathways. Such insights are crucial for designing next-generation therapeutics with improved efficacy and reduced side effects.

The growing interest in 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid is reflected in the increasing number of patents and publications detailing its synthesis and applications. Researchers are exploring its potential as an intermediate in the development of antipsychotic agents, anxiolytics, and neuroprotective compounds. The compound's unique structural features also make it attractive for studying structure-activity relationships (SAR) in piperidine-based drug candidates.

As our understanding of complex biological systems continues to evolve, compounds like 4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid will play an increasingly important role in drug discovery and development. Their multifaceted nature allows them to serve as versatile tools for both academic research and industrial applications. By leveraging cutting-edge synthetic techniques and computational methods, scientists are poised to unlock new therapeutic possibilities with this remarkable molecule.

In conclusion,4-(5-amino-2-methylphenyl)piperidine-2-carboxylic acid (CAS No. 2171592-56-4) stands out as a significant compound with broad implications for pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it a valuable asset in the quest for novel therapeutics targeting neurological disorders. As research progresses, this compound is likely to continue influencing advancements across multiple disciplines within medicinal chemistry.